(E)-2-(2-cyano-3-(5-(4-methyl-2-nitrophenyl)furan-2-yl)acrylamido)-4,5,6,7-tetrahydrobenzo[b]thiophene-3-carboxamide

• IUPAC Name: 2-[[(E)-2-cyano-3-[5-(4-methyl-2-nitrophenyl)furan-2-yl]prop-2-enoyl]amino]-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxamide
• InChI: InChI=1S/C24H20N4O5S/c1-13-6-8-16(18(10-13)28(31)32)19-9-7-15(33-19)11-14(12-25)23(30)27-24-21(22(26)29)17-4-2-3-5-20(17)34-24/h6-11H,2-5H2,1H3,(H2,26,29)(H,27,30)/b14-11+
• InChI Key: AEQLZDLLQHJDKM-SDNWHVSQSA-N
• Canonical SMILES: CC1=CC(=C(C=C1)C2=CC=C(O2)C=C(C#N)C(=O)NC3=C(C4=C(S3)CCCC4)C(=O)N)[N+](=O)[O-]
• Isomeric SMILES: CC1=CC(=C(C=C1)C2=CC=C(O2)/C=C(\C#N)/C(=O)NC3=C(C4=C(S3)CCCC4)C(=O)N)[N+](=O)[O-]
• Molecular Formula: C24H20N4O5S
• Molecular Weight: 476.5 g/mol
• CAS No.: 868154-53-4

Description

This compound belongs to a class of acrylamido-substituted tetrahydrobenzo[b]thiophene derivatives, characterized by a cyano group, a nitro-substituted phenyl-furan moiety, and a carboxamide functional group. Its structure features a tetrahydrobenzo[b]thiophene core fused with a furan ring bearing a 4-methyl-2-nitrophenyl substituent, which distinguishes it from simpler thiophene analogs. The (E)-configuration of the acrylamido double bond is critical for molecular interactions, as stereochemistry often influences bioactivity .

Comparison with Similar Compounds

Table 1: Structural Comparison of Key Analogs

Compound Name	Core Structure	Key Substituents	Configuration
(E)-2-(2-Cyano-3-(5-(4-Methyl-2-Nitrophenyl)Furan-2-yl)Acrylamido)-4,5,6,7-Tetrahydrobenzo[b]Thiophene-3-Carboxamide	Tetrahydrobenzo[b]thiophene	4-Methyl-2-nitrophenyl-furan	E
Ethyl 2-(2-Cyano-3-(4-Hydroxy-3,5-Dimethoxyphenyl)Acrylamido)-4,5,6,7-Tetrahydrobenzo[b]Thiophene-3-Carboxylate (H)	Tetrahydrobenzo[b]thiophene	4-Hydroxy-3,5-dimethoxyphenyl	-
Ethyl 2-(2-Cyano-3-(4-Hydroxyphenyl)Acrylamido)-4,5-Dimethylthiophene-3-Carboxylate (3d)	4,5-Dimethylthiophene	4-Hydroxyphenyl	-
(Z)-2-(2-Cyano-3-(4-Methoxyphenyl)Acrylamido)-4,5,6,7-Tetrahydrobenzo[b]Thiophene-3-Carboxamide	Tetrahydrobenzo[b]thiophene	4-Methoxyphenyl	Z

Key Observations :

• The 4-methyl-2-nitrophenyl-furan substituent is unique, combining electron-withdrawing (nitro) and electron-donating (methyl) groups. In contrast, analogs like 3d and H feature hydroxyl/methoxy groups, which enhance antioxidant activity via radical scavenging .
• The E-configuration of the acrylamido group may favor specific steric interactions compared to the Z-isomer in , though activity data for stereoisomers are unavailable.

Table 2: Physicochemical Data of Selected Analogs

Compound	Melting Point (°C)	Yield (%)	IR (C≡N Stretch, cm⁻¹)	Notable Spectral Features (1H NMR)
3d	298–300	90	2212	δ 10.83 (s, OH), 11.87 (s, NH)
3e	215–216	88	2210	δ 6.96–8.01 (Ar-H), 8.29 (s, CH=)
H	Not reported	Not reported	Not reported	Superior antioxidant activity at 100 μM

Insights :

• The nitro group in the target compound may reduce solubility compared to hydroxyl/methoxy-substituted analogs, impacting bioavailability.
• The tetrahydrobenzo[b]thiophene core likely increases molecular weight (~381 g/mol for the Z-isomer vs. ~369 g/mol for 3d), affecting pharmacokinetics.

Antioxidant Activity :

• Compound H (tetrahydrobenzo[b]thiophene with 4-hydroxy-3,5-dimethoxyphenyl) showed strong DPPH radical scavenging , comparable to ascorbic acid . This suggests that electron-donating groups enhance antioxidant efficacy.
• In contrast, the target compound’s nitro group (electron-withdrawing) may diminish radical scavenging but could confer stability or target-specific interactions (e.g., nitroreductase activation).

Anti-Inflammatory Potential:

• Analogs like 3d and 3e demonstrated in vivo anti-inflammatory activity in carrageenan-induced edema models, with efficacy linked to substituent polarity . The target compound’s nitro group may alter COX-2 inhibition or NF-κB pathway modulation.